Cas no 1807058-84-9 (3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid)

• Product Name: 3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid
• CAS No: 1807058-84-9
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• CID: 4978322
• Update Time: 2025-06-25

3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid

• Inchi： 1S/C10H10Br2O2/c11-6-8-5-7(1-3-9(8)12)2-4-10(13)14/h1,3,5H,2,4,6H2,(H,13,14)
• InChI Key： ZKOQKZGGKFIJMS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CBr)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid

Research Briefing on 3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid (CAS: 1807058-84-9)

3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid (CAS: 1807058-84-9) is a brominated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of enzyme inhibitors and small-molecule therapeutics. Recent studies have explored its potential applications in drug discovery, with a focus on its role in modulating key biological pathways.

One of the most notable applications of 3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid is its use as a building block in the synthesis of covalent inhibitors. Covalent inhibitors are a class of drugs that form irreversible or reversible bonds with their target proteins, offering advantages such as prolonged pharmacodynamic effects and high selectivity. Researchers have utilized this compound to develop inhibitors targeting enzymes like kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders.

In a recent study published in the Journal of Medicinal Chemistry, scientists employed 3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid to synthesize a series of covalent kinase inhibitors. The study demonstrated that the bromomethyl group in the compound facilitates the formation of a covalent bond with cysteine residues in the active site of the target kinase, leading to potent and selective inhibition. The researchers also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further preclinical development.

Another area of research involving this compound is its potential role in the development of antimicrobial agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel brominated derivatives using 3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid as a key intermediate. These derivatives exhibited broad-spectrum antimicrobial activity against drug-resistant bacterial strains, suggesting their potential as next-generation antibiotics.

Beyond its applications in drug discovery, 3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid has also been investigated for its utility in chemical biology tools. For instance, researchers have incorporated this compound into activity-based probes (ABPs) to study enzyme activity in complex biological systems. These probes enable the visualization and quantification of enzyme activity in real-time, providing valuable insights into disease mechanisms and therapeutic targets.

In conclusion, 3-(4-Bromo-3-(bromomethyl)phenyl)propanoic acid (CAS: 1807058-84-9) represents a valuable chemical scaffold with diverse applications in pharmaceutical research and chemical biology. Its unique structural features, including the reactive bromomethyl group, make it an attractive intermediate for the development of covalent inhibitors, antimicrobial agents, and chemical probes. Ongoing research continues to explore its potential, and future studies are expected to further elucidate its therapeutic and diagnostic applications.